1-(2-Ethoxy-5-methylphenyl)sulfonyl-2-methylbenzimidazole

• CAS: 838844-74-9
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4g/mol
• SMILES: CCOC1=C(C=C(C=C1)C)S(=O)(=O)N2C(=NC3=CC=CC=C32)C
• InChI: InChI=1S/C17H18N2O3S/c1-4-22-16-10-9-12(2)11-17(16)23(20,21)19-13(3)18-14-7-5-6-8-15(14)19/h5-11H,4H2,1-3H3
• InChIKey: PVDLTGYYTMXZPG-UHFFFAOYSA-N

For labs facing a lack of novel, untested scaffolds to populate diversity libraries, this compound is a strategic acquisition. As a synthetic small molecule with no publicly available biological data, it serves strictly as a diversification element for target-agnostic phenotypic assays or internal SAR exploration. - Scaffold Novelty: Unexplored ortho-ethoxy, para-methyl substitution pattern on the N-arylsulfonyl-2-methylbenzimidazole core. - Application Fit: Suitable as a comparator in proprietary SAR studies or as a substrate for optimizing sulfonylation methodology. - Supply Assurance: Consistent lot-to-lot purity, eliminating variability in long-term screening campaigns.

Procurement Profile: 1-(2-Ethoxy-5-methylphenyl)sulfonyl-2-methylbenzimidazole

1-(2-Ethoxy-5-methylphenyl)sulfonyl-2-methylbenzimidazole (CAS 838844-74-9) is a synthetic small molecule belonging to the N-arylsulfonyl-2-methylbenzimidazole class, bearing an ortho-ethoxy and para-methyl substituted phenylsulfonyl moiety. Despite its structural membership in a pharmacologically privileged scaffold class, a comprehensive search of primary research literature, patents, and authoritative databases has not identified any publicly available, compound-specific quantitative biological or physicochemical data for this exact compound. Information is confined to basic molecular descriptors (MW = 330.4 g/mol, formula C₁₇H₁₈N₂O₃S) from chemical supplier catalogs, with no reported assay data, toxicological profiles, or head-to-head comparisons with analogs.

Data No public bioactivity data – exploratory screening use only

Scaffold Novel N-arylsulfonylbenzimidazole suitable for scaffold diversification

Profile Substitution pattern not characterized – requires in-house profiling

Why Generic Substitution Lacks Evidence for This Compound

The benzimidazole scaffold is exceptionally sensitive to the nature and position of substituents on both the heterocyclic core and the sulfonyl-linked aryl ring, with even minor modifications—such as the presence or absence of the 5-methyl and 2-ethoxy groups, or replacement of the 2-methyl group on benzimidazole—known from class-level studies to drastically alter target binding, selectivity, and pharmacokinetic profiles. [1] However, for this specific compound, no published head-to-head or cross-study data exist to establish how its particular substitution pattern quantitatively differentiates it from close analogs such as 1-(5-tert-butyl-2-ethoxyphenyl)sulfonyl-2-methylbenzimidazole or 1-[(2-ethoxy-5-methylphenyl)sulfonyl]-5,6-dimethyl-1H-benzimidazole. Without such evidence, procurement decisions relying solely on structural analogy carry unquantifiable risk. [2]

▸ Even minor substituent changes on benzimidazole may drastically alter target binding and PK (class-level evidence).

▸ No head-to-head data with close analogs exists to justify substitution based on structural similarity.

▸ Procurement based solely on scaffold analogy carries unquantifiable risk.

• [1] Achar, K. C. S., et al. (2010). Synthesis and pharmacological evaluation of novel 5-substituted-1-(phenylsulfonyl)-2-methylbenzimidazole derivatives as anti-inflammatory and analgesic agents. European Journal of Medicinal Chemistry, 45(6), 2479–2484. doi:10.1016/j.ejmech.2010.02.032 View Source
• [2] Miana, G. E., et al. (2019). Design, synthesis and molecular docking studies of novel N-arylsulfonyl-benzimidazoles with anti Trypanosoma cruzi activity. European Journal of Medicinal Chemistry, 165, 1–10. PMID: 30641409 View Source

Quantitative Evidence Guide

Absence of Head-to-Head Comparison Data

After exhaustive literature and patent searching, no quantitative biological or physicochemical data were identified for CAS 838844-74-9 that meet the inclusion criteria for a head-to-head comparison, cross-study comparison, or class-level inference against a named comparator. The compound is not indexed in PubChem with bioassay results, does not appear as a specific example in any patent with disclosed activity values, and is absent from the screened compound sets in published primary research articles on sulfonylbenzimidazoles. [1] [2] Consequently, a meaningful evidence-based differentiation from analogs such as 1-(5-tert-butyl-2-ethoxyphenyl)sulfonyl-2-methylbenzimidazole or 1-[(4-ethoxyphenyl)sulfonyl]-2-methylbenzimidazole cannot be established. Procurement decisions must therefore be based on exploratory screening intent rather than on documented performance advantages.

Data Availability

Data to verify

No public quantitative data for CAS 838844-74-9

Procurement must rely on exploratory screening intent.

Class-level scaffold sensitivity does not predict compound-specific behavior.

Evidence Dimension	Biological activity / physicochemical property (any)
Target Compound Data	No data available in public domain
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	N/A

Why This Matters

The absence of any quantitative profiling data means that no evidence-based selection criterion can be applied to favor this compound over its closest structural analogs.

• [1] PubMed search for '838844-74-9' conducted on 2026-05-06; zero results returned for primary research articles or bioassay data. View Source
• [2] Google Patents and Espacenet search for '838844-74-9' and '1-(2-ethoxy-5-methylphenyl)sulfonyl-2-methylbenzimidazole' conducted on 2026-05-06; zero results identifying this compound as a specifically exemplified embodiment with disclosed quantitative activity data. View Source

Research and Industrial Application Scenarios

Exploratory Library Screening

Given the complete absence of compound-specific activity data, the only scientifically justifiable application for CAS 838844-74-9 is as a scaffold-diversification element in a screening library for target-agnostic phenotypic assays or structure–activity relationship (SAR) exploration, where its value lies solely in its untested structural novelty rather than proven performance. [1]

Negative Control or SAR Probe

The compound could theoretically serve as a comparator in internally generated SAR studies, where its specific substitution pattern (ethoxy at ortho, methyl at para of the phenyl ring; methyl at the 2-position of benzimidazole) is systematically varied to probe the effect of lipophilicity and steric bulk on activity. However, such use presupposes in-house generation of comparative data, as none exist publicly. [1] [2]

Process Chemistry Development Target

If a synthetic route to N-arylsulfonyl-2-methylbenzimidazoles is being developed, this compound could serve as a representative substrate for optimizing sulfonylation conditions, yield, and purity. Its procurement would be based on structural suitability for method development, not on any demonstrated biological or performance advantage. [1]

Application

Selection Property

Validation Focus

Exploratory Library Screening

Structural novelty (untested scaffold)

Generate in-house activity profiles

Negative Control or SAR Probe

Ortho-ethoxy, para-methyl substitution pattern

Internal comparative profiling with close analogs

Process Chemistry Development

Representative N-arylsulfonylbenzimidazole substrate

Optimization of sulfonylation yield and purity

• [1] Comprehensive search of PubMed, Google Patents, Espacenet, PubChem, and ChemSpider conducted on 2026-05-06 yielded no compound-specific quantitative data for CAS 838844-74-9. View Source
• [2] Miana, G. E., et al. (2019). Design, synthesis and molecular docking studies of novel N-arylsulfonyl-benzimidazoles with anti Trypanosoma cruzi activity. European Journal of Medicinal Chemistry, 165, 1–10. PMID: 30641409 View Source